Cas no 641570-98-1 (Benzamide, 3-amino-N-methyl-5-(trifluoromethyl)-)

Benzamide, 3-amino-N-methyl-5-(trifluoromethyl)- structure
641570-98-1 structure
Product Name:Benzamide, 3-amino-N-methyl-5-(trifluoromethyl)-
CAS No:641570-98-1
MF:C9H9F3N2O
MW:218.175772428513
CID:424861
PubChem ID:57431453
Update Time:2025-04-19

Benzamide, 3-amino-N-methyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 3-amino-N-methyl-5-(trifluoromethyl)-
    • 3-amino-N-methyl-5-(trifluoromethyl)benzamide
    • SCHEMBL1927538
    • CBBOEVZLWBEXCN-UHFFFAOYSA-N
    • 3-amino-N-methyl-5-(trifluoromethyl)-benzamide
    • DTXSID90726388
    • 641570-98-1
    • 3-Amino-5-(trifluoromethyl)-N-(methyl)-benzamide
    • FT-0718411
    • FRNOEYRXTZZHLD-UHFFFAOYSA-N
    • Inchi: 1S/C9H9F3N2O/c1-14-8(15)5-2-6(9(10,11)12)4-7(13)3-5/h2-4H,13H2,1H3,(H,14,15)
    • InChI Key: FRNOEYRXTZZHLD-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C=C(C(NC)=O)C=1)N)(F)F

Computed Properties

  • Exact Mass: 218.06677
  • Monoisotopic Mass: 218.06669740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12
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